Cas no 1361669-20-6 (3,4,5,4'-Tetrachloro-2'-(trifluoromethyl)biphenyl)
3,4,5,4'-Tetrachloro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties
Names and Identifiers
-
- 3,4,5,4'-Tetrachloro-2'-(trifluoromethyl)biphenyl
-
- Inchi: 1S/C13H5Cl4F3/c14-7-1-2-8(9(5-7)13(18,19)20)6-3-10(15)12(17)11(16)4-6/h1-5H
- InChI Key: SNNWHOYYJKFXPQ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C(F)(F)F)C=1)C1C=C(C(=C(C=1)Cl)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 324
- XLogP3: 6.9
- Topological Polar Surface Area: 0
3,4,5,4'-Tetrachloro-2'-(trifluoromethyl)biphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011000916-250mg |
3,4,5,4'-Tetrachloro-2'-(trifluoromethyl)biphenyl |
1361669-20-6 | 97% | 250mg |
504.00 USD | 2021-07-05 | |
| Alichem | A011000916-500mg |
3,4,5,4'-Tetrachloro-2'-(trifluoromethyl)biphenyl |
1361669-20-6 | 97% | 500mg |
863.90 USD | 2021-07-05 | |
| Alichem | A011000916-1g |
3,4,5,4'-Tetrachloro-2'-(trifluoromethyl)biphenyl |
1361669-20-6 | 97% | 1g |
1,445.30 USD | 2021-07-05 |
3,4,5,4'-Tetrachloro-2'-(trifluoromethyl)biphenyl Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 3,4,5,4'-Tetrachloro-2'-(trifluoromethyl)biphenyl
Research Brief on 3,4,5,4'-Tetrachloro-2'-(trifluoromethyl)biphenyl (CAS: 1361669-20-6): Recent Advances and Applications
The compound 3,4,5,4'-Tetrachloro-2'-(trifluoromethyl)biphenyl (CAS: 1361669-20-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated biphenyl derivative exhibits unique physicochemical properties, making it a promising candidate for various applications, including drug development, environmental toxicology studies, and material science. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, shedding light on its molecular interactions and mechanisms of action.
A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3,4,5,4'-Tetrachloro-2'-(trifluoromethyl)biphenyl, highlighting its efficient production via palladium-catalyzed cross-coupling reactions. The study emphasized the compound's stability under physiological conditions, which is critical for its potential use in pharmaceutical formulations. Furthermore, the research team identified its ability to modulate specific enzyme pathways, suggesting its utility as a scaffold for designing novel enzyme inhibitors.
In the realm of environmental toxicology, a recent investigation published in Environmental Science & Technology examined the biodegradation and persistence of 3,4,5,4'-Tetrachloro-2'-(trifluoromethyl)biphenyl in aquatic ecosystems. The findings revealed that this compound exhibits moderate persistence, with microbial degradation playing a significant role in its environmental fate. These insights are crucial for assessing its ecological impact and developing strategies for mitigating potential risks associated with its use.
Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters, explored the anticancer potential of 3,4,5,4'-Tetrachloro-2'-(trifluoromethyl)biphenyl. The research demonstrated its ability to induce apoptosis in cancer cell lines by targeting the mitochondrial pathway. The compound's selectivity for cancer cells over normal cells was particularly noteworthy, suggesting its potential as a lead compound for developing targeted cancer therapies. Additional in vivo studies are underway to further validate these findings.
Recent advancements in computational chemistry have also contributed to a deeper understanding of 3,4,5,4'-Tetrachloro-2'-(trifluoromethyl)biphenyl's molecular interactions. Molecular docking simulations have revealed its high affinity for specific protein targets, including cytochrome P450 enzymes and nuclear receptors. These computational insights are instrumental in guiding the design of derivatives with enhanced pharmacological properties.
In conclusion, 3,4,5,4'-Tetrachloro-2'-(trifluoromethyl)biphenyl (CAS: 1361669-20-6) represents a versatile compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a valuable subject for ongoing and future studies. Continued research efforts are expected to uncover additional therapeutic potentials and environmental implications, further solidifying its importance in the field.
1361669-20-6 (3,4,5,4'-Tetrachloro-2'-(trifluoromethyl)biphenyl) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)